1-((1-(Cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea

• IUPAC Name: 1-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-3-(2-phenoxyethyl)urea
• InChI: InChI=1S/C18H27N3O4S/c22-18(19-10-13-25-16-4-2-1-3-5-16)20-14-15-8-11-21(12-9-15)26(23,24)17-6-7-17/h1-5,15,17H,6-14H2,(H2,19,20,22)
• InChI Key: VCHWBFBIRVXYNH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCC(CC2)CNC(=O)NCCOC3=CC=CC=C3
• Molecular Formula: C18H27N3O4S
• Molecular Weight: 381.5 g/mol

Description

1-((1-(Cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea, also known as CR845, is a novel kappa opioid receptor agonist. It has been extensively researched for its potential therapeutic applications in pain management and other medical conditions.

Scientific Research Applications

Acetylcholinesterase Inhibitors

A related compound to "1-((1-(Cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea" has been synthesized and assessed for antiacetylcholinesterase activity. This research aimed at optimizing the spacer length linking pharmacophoric moieties to test compounds with greater conformational flexibility. The results demonstrated compatibility with high inhibitory activities, indicating potential applications in Alzheimer's disease treatment or managing other conditions related to acetylcholinesterase activity (Vidaluc et al., 1995).

Cytochrome P450-Dependent Metabolism

Another area of application involves the metabolism of related compounds by cytochrome P450 enzymes. The study of prosulfuron, a sulfonylurea herbicide, highlights the enzymatic oxidation processes that could be relevant for understanding the metabolic pathways of similar compounds. This knowledge is crucial for drug development, providing insights into potential interactions and metabolic stability (D. S. F. and H. R. Swanson, 1996).

Inhibitors of Human and Murine Soluble Epoxide Hydrolase

Research into 1,3-disubstituted ureas with a piperidyl moiety has shown significant improvements in pharmacokinetic parameters over previously reported inhibitors. These novel inhibitors, including compounds structurally related to "this compound," have demonstrated potential in reducing hyperalgesia, indicating their utility in pain management and inflammatory conditions (Rose et al., 2010).

Selective Cyclooxygenase (COX-2) Inhibitors

A group of 1,3-diarylurea derivatives has been designed and evaluated as selective COX-2 inhibitors, showcasing the potential of such compounds in developing new anti-inflammatory drugs. These findings suggest that the structural framework of "this compound" could be explored for designing drugs targeting COX-2, with implications for treating various inflammatory disorders (Zarghi et al., 2008).